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Compound of Interest

Compound Name: (2S)-2,3-Dichloropropan-1-OL

Cat. No.: B8253639

Get Quote

Introduction: The Dual Nature of Dichloropropanols
In chiral synthesis, 2,3-dichloro-1-propanol (2,3-DCP) and its achiral isomer 1,3-dichloro-2-

propanol (1,3-DCP) are indispensable electrophiles. They serve as primary building blocks for

epichlorohydrin, chiral epoxides, and beta-blocker intermediates. However, their utility masks a

profound hazard profile: they are potent alkylating agents capable of cross-linking DNA.

This guide moves beyond the statutory requirements of a standard Safety Data Sheet (SDS). It

provides the mechanistic reasoning required for researchers to design self-validating safety

protocols. The core directive is simple: Treat these compounds not just as toxic solvents, but as

active genotoxins that require specific barrier engineering.

Chemical Identity & Stereochemistry
Researchers must distinguish between the achiral and chiral forms, as stereochemistry often

dictates biological activity and specific synthesis requirements. While safety protocols are

largely identical for all isomers due to shared metabolic pathways, precise identification is

critical for regulatory compliance.
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Chemical Name Stereochemistry CAS Number Physical State

2,3-Dichloro-1-

propanol
Racemate (±) 616-23-9 Colorless Liquid

(R)-2,3-Dichloro-1-

propanol
(R)-Isomer 3590-93-0 Colorless Liquid

(S)-2,3-Dichloro-1-

propanol
(S)-Isomer 89460-14-0 Colorless Liquid

1,3-Dichloro-2-

propanol
Achiral 96-23-1 Liquid

Hazard Identification: The Mechanistic "Why"
Standard SDSs list hazards; they rarely explain causality. Understanding the mechanism of

toxicity is essential for realizing why standard PPE often fails.

Metabolic Activation & Genotoxicity
Dichloropropanols are pro-carcinogens. They are not merely toxic upon ingestion but are

metabolically activated by cytochrome P450 enzymes (specifically CYP2E1) into

epichlorohydrin (ECH) and alpha-chlorohydrin.

Mechanism: The formation of the epoxide ring (epichlorohydrin) creates a highly reactive

electrophile.

Consequence: This electrophile attacks nucleophilic sites on DNA (guanine residues),

leading to adduct formation, cross-linking, and subsequent hepatocellular carcinomas and

renal tumors.

Acute Toxicity Profile
Oral (LD50 Rat): ~90–110 mg/kg (High Toxicity).

Dermal (LD50 Rabbit): ~200 mg/kg. Critical Warning: Dermal absorption is rapid and fatal.

The liquid is lipophilic enough to penetrate skin but water-soluble enough to distribute

systemically.
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Visualization: Metabolic Activation Pathway
The following diagram illustrates the metabolic conversion that renders DCP genotoxic.
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Figure 1: Metabolic pathway showing the bio-activation of Dichloropropanol into the mutagenic

Epichlorohydrin.[1]

Safe Handling & Engineering Controls
Glove Selection (The "Nitrile Trap")
A common error in research labs is relying on standard nitrile exam gloves.

The Failure Mode: Chlorinated hydrocarbons (like DCP and DCM) permeate standard nitrile

(4 mil) in < 5 minutes.

The Protocol: You must use a "Self-Validating" barrier system.

Glove Material Breakthrough Time Recommendation

Standard Nitrile (4 mil) < 5 mins
DO NOT USE for direct

contact.

Thick Nitrile (8 mil+) ~15-30 mins
Splash protection only. Change

immediately.

Laminate (Silver Shield/4H) > 480 mins
REQUIRED for handling pure

substance.

Viton / Butyl > 480 mins
Excellent alternative for heavy

exposure.

Double-Gloving Protocol:
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Inner Layer: Laminate (Silver Shield) liner (Chemical Barrier).

Outer Layer: Standard Nitrile (Mechanical Barrier & Dexterity).

Ventilation
Handle only in a certified chemical fume hood.

Face Velocity: > 100 fpm.

Sash Height: Keep at minimum working height to protect against splashes.

Emergency Response: The "No-Neutralization" Rule
This is the most critical operational deviation from standard acid/base spill protocols.

The Hazard of Chemical Neutralization
Do NOT use basic spill kits (Caustic Soda, Lime, Sodium Carbonate). Adding a base (OH⁻) to

Dichloropropanol triggers a rapid dehydrochlorination reaction, chemically converting the spill

into Epichlorohydrin—which is more volatile (flash point 31°C vs 93°C for DCP) and

significantly more flammable.

Reaction:

Correct Spill Protocol
Evacuate: Clear the immediate area.

PPE: Don Silver Shield gloves and respiratory protection (SCBA or Organic Vapor cartridge if

outside hood).

Contain: Use inert absorbents only (Vermiculite, Diatomaceous Earth, or Polypropylene

pads).

Disposal: Place absorbed material in a sealed hazardous waste container labeled "Toxic -

Chlorinated Organic." Do not mix with basic waste streams.

Visualization: Spill Response Logic
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Figure 2: Decision logic for spill response, highlighting the danger of chemical neutralization.

Regulatory & Storage Context
Storage: Store in a cool, dry place away from oxidizing agents and strong bases. Segregate

from amines (potential for exothermic alkylation).

Regulatory Status:

IARC: Group 2B (Possibly carcinogenic to humans).

REACH (EU): Substance of Very High Concern (SVHC).

California Prop 65: Listed Carcinogen (1,3-DCP).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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